Cas no 77450-67-0 (2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate)

• Product Name: 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate
• CAS No: 77450-67-0
• MF: C₁₆H₁₅N₈O₁₆P₂
• MW: 637.281824350357
• CID: 568364
• PubChem ID: 196040
• Update Time: 2025-06-26

2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate),2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(1-)
• 2',3' O-(2,4,6-trinitrophenyl)adenosine 5'-diphosphate
• 3’-O-TRINITROPHENYL-ADENOSINE-5’-DIPHOSPHATE TRIETHYLAMMONIUM SALT
• Tnp-ADP
• 2,4,6-Tad
• Adenosine 5'-(trihydrogen diphosphate), 2'(or 3')-O-(2,4,6-trinitrophenyl)-
• 2',3'-O-(2,4,6-Trinitrophenyl)adenosine 5'-diphosphate
• 2'(3')-O-(2,4,6-Trinitrophenyl)-ADP
• adenosine, 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, 5'-(trihydrogen diphosphate), ion(1-)
• Spiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxole], adenosine 5'-(trihydrogen diphosphate) deriv.
• [(3Ar,4R,6R,6aR)-4-(6-aminopurin-9-yl)-1',3',5'-trinitrospiro[3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]di
• TNP-ADP
• 2'(3')-O-(2,4,6-Trinitrophenyl)-ADP
• Adenosine 5'-(trihydrogen diphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(1-)
• [[(4R,6R)-4-(6-aminopurin-9-yl)-1',3',5'-trinitrospiro[3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-2,6'-cyclohexa-1,3-diene]-6-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate
• 77450-67-0
• 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate

• Inchi： 1S/C16H16N8O16P2/c17-13-10-14(19-4-18-13)21(5-20-10)15-12-11(7(37-15)3-36-42(34,35)40-41(31,32)33)38-16(39-12)8(23(27)28)1-6(22(25)26)2-9(16)24(29)30/h1-2,4-5,7-8,11-12,15H,3H2,(H,34,35)(H2,17,18,19)(H2,31,32,33)/p-1/t7-,8?,11-,12-,15-,16?/m1/s1
• InChI Key： WYOHYTDXVJMKHS-DIBLVGDCSA-M
• SMILES： P(=O)([O-])(OP(=O)(O)O)OC[C@@H]1[C@@H]2[C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O1)OC1(C(=CC(=CC1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])O2

Computed Properties

• Exact Mass: 637.00812542g/mol
• Monoisotopic Mass: 637.00812542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 351
• XLogP3: -3.8

Additional information on 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate

Introduction to 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate (CAS No. 77450-67-0)

2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate (CAS No. 77450-67-0) is a specialized nucleotide derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which includes a trinitrophenyl group attached to the 2' or 3' position of the adenosine ribose moiety, and a diphosphate group at the 5' position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable tool in various research applications.

The trinitrophenyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the nucleotide. This feature makes 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate particularly useful in studies involving nucleic acid interactions, enzymatic reactions, and molecular recognition processes. Recent research has highlighted its potential as a probe for investigating RNA-protein interactions and as a substrate for specific enzymes involved in nucleotide metabolism.

In the context of medicinal chemistry, 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate has been explored for its potential therapeutic applications. Studies have shown that this compound can modulate the activity of certain kinases and phosphatases, which are key enzymes in cellular signaling pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate can selectively inhibit the activity of protein kinase A (PKA), a critical regulator of cellular processes such as metabolism, gene expression, and cell division.

The ability of 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate to interact with specific enzymes and proteins makes it a promising candidate for drug discovery and development. Researchers are actively investigating its potential as a lead compound for developing novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The unique structural features of this compound allow for fine-tuning of its biological activity through chemical modifications, providing a versatile platform for optimizing its therapeutic properties.

Beyond its potential therapeutic applications, 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate is also valuable in basic research settings. Its use as a tool compound in biochemical assays has provided insights into the mechanisms of nucleotide binding and catalysis by various enzymes. For example, studies using this compound have elucidated the structural basis for substrate recognition by adenosine diphosphate (ADP) ribosylation factors (ARFs), which are important regulators of vesicle trafficking and cell signaling.

In addition to its role in enzymology, 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate has been utilized in the development of biosensors and diagnostic tools. The strong electron-withdrawing properties of the trinitrophenyl group can be harnessed to enhance the sensitivity and specificity of detection methods for nucleic acids and proteins. This has led to the development of novel biosensors that can detect low concentrations of target molecules with high accuracy and reliability.

The synthesis of 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate involves multi-step chemical reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications. Techniques such as solid-phase synthesis and automated synthesis platforms have significantly streamlined the production process, reducing costs and improving reproducibility.

In conclusion, 2'/3'-O-Trinitrophenyl-adenosine-5'-diphosphate (CAS No. 77450-67-0) is a versatile compound with wide-ranging applications in chemical biology, medicinal chemistry, and biotechnology. Its unique structural features make it an invaluable tool for investigating fundamental biological processes and developing novel therapeutics. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in modern scientific research.